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Compound of Interest

Compound Name: Carbon tetrachloride

Cat. No.: B157010 Get Quote

Carbon Tetrachloride Waste Management: A
Technical Support Guide
This guide provides essential information for the safe management and disposal of carbon
tetrachloride (CCl₄) waste in a laboratory setting. For all procedures, consult your institution's

specific Chemical Hygiene Plan and your local Environmental Health and Safety (EHS) office.

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with carbon tetrachloride?

Carbon tetrachloride is a toxic substance and is reasonably anticipated to be a human

carcinogen.[1][2] Exposure can cause serious damage to the liver, kidneys, and central

nervous system.[2][3][4][5] It is toxic if inhaled, absorbed through the skin, or swallowed.[3][6]

Under high temperatures, such as in a fire, it can decompose to form highly toxic phosgene

and hydrogen chloride gases.[1][7][8]

2. What are the regulatory exposure limits for carbon tetrachloride in the workplace?

Various regulatory bodies have established permissible exposure limits (PELs) for carbon
tetrachloride to protect workers. These limits are for airborne exposure and should be kept as

low as reasonably achievable.
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Regulatory Body
Exposure Limit
(Time-Weighted
Average, TWA)

Short-Term
Exposure Limit
(STEL)

Ceiling Limit

OSHA (PEL) 10 ppm (8-hour) 25 ppm (15-minute)
200 ppm (5-min peak

in any 4 hrs)[8][9]

NIOSH (REL) 2 ppm (60-minute) - -

ACGIH (TLV) 5 ppm (8-hour) 10 ppm -

3. What are the essential personal protective equipment (PPE) requirements for handling CCl₄

waste?

To minimize exposure, the following PPE is mandatory when handling carbon tetrachloride:

Gloves: Use nitrile or polyvinyl alcohol (PVA) gloves.[3][5][6] Standard latex gloves are not

impervious to CCl₄ and should not be used.[4] Always inspect gloves for damage before use

and use proper removal techniques to avoid skin contact.[3][5]

Eye Protection: Safety goggles are required at all times.[3][6] For larger quantities or splash

risks, a face shield worn over safety goggles is recommended.[10]

Body Protection: A lab coat, full-length pants, and closed-toe shoes are required to protect

the skin.[3][6]

Respiratory Protection: All handling of carbon tetrachloride and its waste must be

conducted in a certified chemical fume hood with a face velocity of at least 100 ft/min.[3][5][6]

If there is a potential for exceeding exposure limits even with engineering controls, a

respirator may be required, which necessitates enrollment in your institution's respiratory

protection program, including training and fit-testing.[3][5]

4. How must carbon tetrachloride waste be stored in the lab?

Proper storage is critical to prevent leaks, reactions, and exposure.

Containers: Waste must be stored in tightly sealed, clearly labeled containers made of

compatible materials.[3][7][11][12] The original chemical container is often the best choice.
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[13] Containers must be in good condition, free from leaks or external residue.[13]

Labeling: Affix a hazardous waste tag as soon as the first drop of waste is added.[3] The

label must clearly state "Hazardous Waste" and identify the contents, including "Carbon
Tetrachloride" and any other constituents. A "CARCINOGEN" or "CANCER HAZARD"

warning label is also required.[5]

Location: Store waste containers in a designated, well-ventilated area, such as a ventilated

cabinet.[3][7] Use secondary containment (e.g., a tray or tub) to contain potential leaks.[5]

Segregation: Carbon tetrachloride is incompatible with a wide range of materials.[14] Store

it away from chemically active metals (like aluminum, magnesium, potassium, sodium),

strong oxidizers, and acids.[7][14][15]

5. How is carbon tetrachloride waste disposed of?

Carbon tetrachloride must be disposed of as hazardous waste.[3]

Never pour CCl₄ waste down the drain or allow it to evaporate in a fume hood as a method

of disposal.[13][16]

Collect CCl₄ waste in a designated, properly labeled hazardous waste container.[3] This

includes pure CCl₄, mixtures containing it, and materials contaminated with it (e.g., gloves,

absorbent pads).[3][11]

Keep waste containers closed at all times except when adding waste.[3][13]

Arrange for waste pickup through your institution's EHS department.[3][11] Do not transport

hazardous waste yourself.[13]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/CarbonTetrachloride.pdf
https://www.benchchem.com/product/b157010?utm_src=pdf-body
https://www.benchchem.com/product/b157010?utm_src=pdf-body
https://research.uga.edu/docs/CSP1500/Carbontetrachloride-56-23-5.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/CarbonTetrachloride.pdf
https://www.inchem.org/documents/hsg/hsg/hsg108.htm
https://research.uga.edu/docs/CSP1500/Carbontetrachloride-56-23-5.docx
https://www.benchchem.com/product/b157010?utm_src=pdf-body
https://chemical.ushazmatrentals.com/detail/home/Carbon%20Tetrachloride/CCI4/79
https://www.inchem.org/documents/hsg/hsg/hsg108.htm
https://chemical.ushazmatrentals.com/detail/home/Carbon%20Tetrachloride/CCI4/79
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://www.benchchem.com/product/b157010?utm_src=pdf-body
https://www.benchchem.com/product/b157010?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/CarbonTetrachloride.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/CarbonTetrachloride.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/CarbonTetrachloride.pdf
https://www1.udel.edu/ehs/research/downloads/carbontetrachloridesop.doc
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/CarbonTetrachloride.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/CarbonTetrachloride.pdf
https://www1.udel.edu/ehs/research/downloads/carbontetrachloridesop.doc
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue/Question Probable Cause(s) Solution(s)

I spilled a small amount (<1 L)

of CCl₄ inside the fume hood.

Accidental mishandling during

transfer or reaction quenching.

1. Ensure you are wearing

appropriate PPE.[3] 2. Confine

the spill using absorbent

material from a spill kit.[3] 3.

Absorb the liquid with

vermiculite, dry sand, or

chemical spill pads.[11][17] 4.

Place all contaminated

materials (absorbent, gloves,

etc.) into a clear plastic bag,

double bag it, and label it as

hazardous waste.[3] 5.

Decontaminate the fume hood

surface according to your lab's

protocol.[5]

A large CCl₄ spill (>1 L) has

occurred outside the fume

hood.

Container failure, major

accident.

1. Evacuate the area

immediately. Avoid breathing

vapors.[3] 2. Alert others and

prevent entry into the

contaminated area.[3] 3. From

a safe location, call emergency

services (911) and your

institution's EHS office.[3][5] 4.

Do not attempt to clean up a

large spill yourself.[3]

My hazardous waste container

for CCl₄ is bulging or leaking.

Chemical incompatibility,

reaction generating gas,

temperature changes causing

pressure buildup, container

degradation.[12]

1. Do not handle the container.

2. If it is safe to do so, place

the leaking container in

secondary containment. 3.

Evacuate the immediate area

and inform your supervisor. 4.

Contact your EHS office

immediately for guidance and

emergency pickup.[13]
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I have an old, unlabeled bottle

that might contain CCl₄.

Poor chemical inventory

management.

1. Treat the container as

holding a highly hazardous

unknown substance. 2. Do not

open the container. 3. Label

the container "Caution:

Unknown Hazardous Waste."

4. Contact your EHS office.

They have procedures for

identifying and disposing of

unknown chemicals.

How do I dispose of an empty

CCl₄ container?

CCl₄ is classified as an acute

hazardous waste.[13]

1. An empty container that held

an acute hazardous waste

must be triple-rinsed with a

suitable solvent (that can

dissolve CCl₄) before it can be

disposed of as regular trash.

[13] 2. The rinsate (the solvent

used for rinsing) must be

collected and disposed of as

hazardous waste.[13] 3.

Deface all labels on the triple-

rinsed container and remove

the cap before disposal.[13]

Experimental Protocols
Protocol: Small Spill Decontamination (<1 L)
This protocol outlines the steps for cleaning up a small carbon tetrachloride spill within a

certified chemical fume hood.

1. Pre-cleanup Assessment and Preparation:

Ensure the spill is small and contained within the fume hood.
Confirm your fume hood is operational.
Locate the laboratory's chemical spill kit.
Don the required PPE: safety goggles, lab coat, and double nitrile or PVA gloves.[3][6]
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2. Spill Containment:

If the spill is spreading, use absorbent pads or socks from the spill kit to create a dike around
the spill's outer edges.[18] This will prevent it from spreading further.

3. Absorption of Spilled Liquid:

Gently cover the spill with an inert absorbent material such as vermiculite, dry sand, or
chemical absorbent pads.[11][17] Do not use combustible materials like paper towels as the
primary absorbent.
Allow the absorbent to soak up the liquid completely. There should be no free liquid
remaining.[17]

4. Collection of Waste:

Using non-sparking tools (e.g., a plastic scoop), carefully collect all the contaminated
absorbent material.[17]
Place the material into a heavy-duty, clear polyethylene bag.[11][17]
Wipe the spill area with a wet paper towel to remove any remaining residue. Place the used
towel in the same bag.[17]

5. Packaging and Labeling:

Seal the bag and then place it inside a second bag (double-bagging).[3]
Securely seal the outer bag.
Attach a completed hazardous waste tag to the outer bag. The tag must list "Carbon
Tetrachloride" and any other chemicals involved, along with the estimated quantity.

6. Final Decontamination and Disposal:

Wipe down any tools used during the cleanup with a suitable solvent, collecting the wipe as
hazardous waste.
Carefully remove your PPE, disposing of the gloves as hazardous waste.
Wash your hands thoroughly with soap and water.[3][6]
Store the sealed waste bag in your lab's designated hazardous waste accumulation area for
pickup by EHS.
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Visual Workflows
Carbon Tetrachloride Waste Disposal Decision Tree
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Caption: CCl₄ Waste Disposal Decision Tree
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Caption: Small CCl₄ Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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